Cas no 1805356-59-5 (5-Cyano-2-(difluoromethyl)-4-hydroxy-3-methylpyridine)

• Product Name: 5-Cyano-2-(difluoromethyl)-4-hydroxy-3-methylpyridine
• CAS No: 1805356-59-5
• MF: C₈H₆F₂N₂O
• MW: 184.142848491669
• CID: 4872388
• Update Time: 2025-10-31

5-Cyano-2-(difluoromethyl)-4-hydroxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(difluoromethyl)-4-hydroxy-3-methylpyridine

• Inchi： 1S/C8H6F2N2O/c1-4-6(8(9)10)12-3-5(2-11)7(4)13/h3,8H,1H3,(H,12,13)
• InChI Key： XOISWYYHBABSKK-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C(C(C#N)=CN1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 360
• XLogP3: 1.1
• Topological Polar Surface Area: 52.9

Additional information on 5-Cyano-2-(difluoromethyl)-4-hydroxy-3-methylpyridine

Introduction to 5-Cyano-2-(difluoromethyl)-4-hydroxy-3-methylpyridine (CAS No. 1805356-59-5)

The compound 5-Cyano-2-(difluoromethyl)-4-hydroxy-3-methylpyridine, identified by the CAS number 1805356-59-5, is a highly specialized organic molecule belonging to the pyridine derivative family. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure comprises a pyridine ring with multiple substituents: a cyano group at position 5, a difluoromethyl group at position 2, a hydroxyl group at position 4, and a methyl group at position 3. These substituents contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of novel therapeutic agents. The presence of electron-withdrawing groups like the cyano and difluoromethyl groups enhances the molecule's ability to participate in various chemical reactions, making it a valuable intermediate in organic synthesis. Additionally, the hydroxyl group introduces hydrophilic properties, which can be advantageous in designing bioactive compounds with improved solubility and bioavailability.

In terms of synthesis, 5-Cyano-2-(difluoromethyl)-4-hydroxy-3-methylpyridine can be prepared through a multi-step process involving nucleophilic substitution, oxidation, and coupling reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing production costs and environmental impact.

The application of this compound extends beyond pharmaceuticals. In materials science, it has been investigated as a precursor for advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it a promising candidate for constructing MOFs with tailored properties for gas storage, catalysis, and sensing applications.

In the agricultural sector, pyridine derivatives like this compound have shown potential as herbicides or fungicides. The introduction of fluorinated groups enhances the stability and selectivity of these compounds against target pests while minimizing environmental toxicity. Ongoing research is focused on optimizing their efficacy and reducing adverse effects on non-target organisms.

From an environmental standpoint, understanding the degradation pathways of CAS No. 1805356-59-5 is crucial for assessing its ecological impact. Studies have demonstrated that this compound undergoes biodegradation under specific conditions, which is essential for ensuring its safe use in various industrial applications.

In conclusion, 5-Cyano-2-(difluoromethyl)-4-hydroxy-3-methylpyridine (CAS No. 1805356-59-5) represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern chemistry research. As scientific advancements continue to unfold, this compound is expected to play an even more significant role in driving innovation across industries.